Cas no 155213-67-5 (Ritonavir)

• Product Name: Ritonavir
• CAS No: 155213-67-5
• MF: C₃₇H₄₈N₆O₅S₂
• MW: 720.944226264954
• MDL: MFCD00927142
• CID: 65396
• PubChem ID: 329825441
• Update Time: 2025-12-31

Ritonavir Chemical and Physical Properties

Names and Identifiers

• Ritonavir
• 1,3-thiazol-5-ylmethyl n-[(2s,3s,5r)-3-hydroxy-5-[[(2s)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoyl]amino]-1,6-diphenyl-hexan-2-yl]carbamate
• 1,3-THIAZOL-5-YLMETHANOL
• 1,3-Thiazol-5-ylmethyl N-[(2s,3s,5r)-3-hydroxy-5-[[(2s)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoyl]amino]-1,6-dipheny
• A 84538
• A-84538 ABT-538 Abbott 84538
• Abbott 84538
• ABT 538
• ABT-538
• Liponavir Core
• Norvi
• Norvir
• NSC 693184
• RITONA
• Ritonavi
• RTV
• 1,3-Thiazol-5-ylmethyl N-[(2S,3S,5S)-3-hydroxy-5-[[(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoyl]amino]-1,6-diphenylhexan-2-yl]carbamate
• A-84538
• litonavir
• Norvir Softgel
• O3J8G9O825
• Ritonavir, 98%
• NSC693184
• 5-Thiazolylmethyl ((alphaS)-alpha-((1S,3S-1-hydroxy-3-((2S)-2-(3-((2-isopropyl-4-thiazolyl)methyl)-3-methylureido)-3-methylbutyramido)-4-phenylbutyl)phenethyl)carbamate
• DSSTox_RID_82825
• DSSTox_CID_28553
• DSSTox_GSID_48627
• N-[(2S,4S,5S)-4-hydroxy-1,6-diphenyl-5-{[(1,3-thiazol
• HMS3715L22
• VIEKIRAX COMPONENT RITONAVIR
• 4eyr
• RITONAVIR [WHO-IP]
• HSDB 7160
• RITONAVIR COMPONENT OF KALETRA
• C37H48N6O5S2
• BIDD:PXR0023
• CHEBI:45409
• Ritonavir- Bio-X
• MRF-0000287
• RITONAVIR (USP IMPURITY)
• AKOS000280930
• Tox21_112969_1
• J-009178
• (2S,3S,5S)-5-(N-(N-((N-MethyI-N-((2-isopropyl-4-thiazolyl)methyl)amino)carbonyl)valinyl)amino)-2-(N-((5-thiazolyl)methoxycarbonyl)amino)-1.6-diphenyl-3-hydroxyhexane
• DB00503
• NCGC00183130-01
• J05AE03
• RITONAVIR COMPONENT OF VIEKIRAX
• (2S,3S,5S)-5-(N-(N-((N-Methyl-N-((2-isopropyl-4-thiazolyl)methyl)amino)carbonyl)valinyl)amino)-2-(N-((5-thiazolyl)methoxycarbonyl)amino)-1,6-diphenyl-3-hydroxyhexane
• Viriton
• thiazol-5-ylmethyl((2S,3S,5S)-3-hydroxy-5-((S)-2-(3-((2-isopropylthiazol-4-yl)methyl)-3-methylureido)-3-methylbutanamido)-1,6-diphenylhexan-2-yl)carbamate
• 5-Thiazolylmethyl ((alphaS)-alpha-((1S,3S)-1-hydroxy-3-((2S)-2-(3-((2-isopropyl-4-thiazolyl)methyl)-3-methylureido)-3-methylbutyramido)-4-phenylbutyl)phenethyl)carbamate
• DTXSID1048627
• NC00257
• (2S,3S,5S)-5-(N-(N-((N-Methyl-N-((2-isopropyl-4-thiazolyl)methyl)amino)carbonyl)valinyl)amino)-2-(N-((5-thiazolyl)methoxycarbonyl)amino)-1,6-diphenyl-3hydroxyhexane
• HY-90001
• Norvir, Norvir Softgel
• RITONAVIR [ORANGE BOOK]
• CCG-101007
• Ritonavir (JAN/USP/INN)
• SMR000466395
• AC-733
• TMC 114r
• EN300-119505
• SW197637-2
• Z1521553599
• thiazol-5-ylmethyl N-[(1S,2S,4S)-1-benzyl-2-hydroxy-4-[[(2S)-2-[[(2-isopropylthiazol-4-yl)methyl-methyl-carbamoyl]amino]-3-methyl-butanoyl]amino]-5-phenyl-pentyl]carbamate
• Ritonavirum
• BDBM520
• RITONAVIR [EMA EPAR]
• RITONAVIR (USP MONOGRAPH)
• Q422618
• 1sh9
• KALETRA COMPONENT RITONAVIR
• RITONAVIR [INN]
• (2S,3S,5S)-5-(N-(N-((N-Methyl-N-((2-isopropyl-4-thiazolyl)methyl)amino)carbonyl)valinyl)amino )-2-(N-((5-thiazolyl)methoxycarbonyl)amino)-1,6-diphenyl-3-hydroxyhexane
• Ritomune
• 5-Thiazolylmethyl((alphaS)-alpha-((1S,3S)-1-hydroxy-3-((2S)-2-(3-((2-isopropyl-4-thiazolyl)methyl)-3-methylureido)-3-methylbutyramido)-4-phenylbutyl)phenethyl)carbamate
• A904691
• 1,3-thiazol-5-ylmethyl N-[(2S,3S,5S)-3-hydroxy-5-[(2S)-3-methyl-2-{[methyl({[2-(propan-2-yl)-1,3-thiazol-4-yl]methyl})carbamoyl]amino}butanamido]-1,6-diphenylhexan-2-yl]carbamate
• Ritonavir [USAN:USP:INN:BAN]
• N-((2S,4S,5S)-4-hydroxy-1,6-diphenyl-5-(((1,3-thiazol-5-ylmethoxy)carbonyl)amino)hexan-2-yl)-N(2)-(methyl((2-(propan-2-yl)-1,3-thiazol-4-yl)methyl)carbamoyl)-L-valinamide
• (5S,8S,10S,11S)-10-Hydroxy-2-methyl-5-(1-methylethyl)-1-
• PAXLOVID COMPONENT RITONAVIR
• 1,3-thiazol-5-ylmethyl N-[(2S,3S,5S)-3-hydroxy-5-[[(2S)-3-methyl-2-[[methyl-[(2-propan-2-yl-1,3-thiazol-4-yl)methyl]carbamoyl]amino]butanoyl]amino]-1,6-di(phenyl)hexan-2-yl]carbamate
• 2,4,7,12-TETRAAZATRIDECAN-13-OIC ACID, 10-HYDROXY-2-METHYL-5-(1-METHYLETHYL)-1-(2-(1-METHYLETHYL)-4-THIAZOLYL)-3,6-DIOXO-8,11-BIS(PHENYLMETHYL)-5-THIAZOLYLMETHYL ESTER (5S-(5R*,8R*,10R*,11R*))-
• N-[(2S,4S,5S)-4-hydroxy-1,6-diphenyl-5-{[(1,3-thiazol-5-ylmethoxy)carbonyl]amino}hexan-2-yl]-N~2~-(methyl{[2-(propan-2-yl)-1,3-thiazol-4-yl]methyl}carbamoyl)-L-valinamide
• RITONAVIR (MART.)
• R0116
• AB00639991-06
• ABBOTT-84538
• thiazol-5-ylmethyl (2S,3S,5S)-3-hydroxy-5-((S)-2-(3-((2-isopropylthiazol-4-yl)methyl)-3-methylureido)-3-methylbutanamido)-1,6-diphenylhexan-2-ylcarbamate
• 2,7,10,12-Tetraazatridecanoic acid, 4-hydroxy-12-methyl-9-(1-methylethyl)-13-[2-(1-methylethyl)-4-thiazolyl]-8,11-dioxo-3,6-bis(phenylmethyl)-, 5-thiazolylmethyl ester, (3S,4S,6S,9S)-
• NCGC00159462-04
• RITONAVIR [USP IMPURITY]
• 5-Thiazolylmethyl (3S,4S,6S,9S)-4-hydroxy-12-methyl-9- (1-methylethyl)-13-[2- (1-methylethyl)-4-thiazolyl]-8,11-dioxo-3,6-bis (phenylmethyl)-2,7,10,12-tetraazatridecanoate
• RITONAVIR COMPONENT OF PAXLOVID
• DRG-0244
• 2,7,10,12-TETRAAZATRIDECANOIC ACID, 4-HYDROXY-12-METHYL-9-(1-METHYLETHYL)-13-(2-(1-METHYLETHYL)-4-THIAZOLYL)-8,11-DIOXO-3,6-BIS(PHENYLMETHYL)-, 5-THIAZOLYLMETHYL ESTER, (3S,4S,6S,9S)-
• MLS000759541
• ABT538
• Abbot 84538
• AB00639991_09
• RITONAVIR [HSDB]
• Viekirax
• RIT
• BIDD:GT0387
• SCHEMBL6679
• Ritonavir & PLGA
• Norvir (TN)
• KS-5017
• HMS2051B08
• MLS001424063
• RITONAVIR [MART.]
• s1185
• (2S,3S,5S)-5-(N-(N((N-Methyl-N-((2-isopropyl-4-thiazolyl)methyl)amino)carbonyl)valinyl)amino)-2-(N-((5-thiazolyl)methoxycarbonyl)amino)-1,6-diphenyl-3-hydroxyhexane
• NCGC00159462-02
• (2S,3S,5S)-5-(N-(N-((N-Methyl-N-((2-isopropyl-4-thiazolyl)methyl)amino)carbonyl)valinyl)amino)-2-(N-((5-thiazolyl)methoxycarbonyl)amino)-1 .6-diphenyl-3-hydroxyhexane
• 5-Thiazolylmethyl (3S,4S,6S,9S)-4-hydroxy-12-methyl-9-(1-methylethyl)-13-[2-(1-methylethyl)-4-thiazolyl]-8,11-dioxo-3,6-bis(phenylmethyl)-2,7,10,12-tetraazatridecanoate
• (2S,3S,5S )-5-(N-(N-((N-Methyl-N-((2-isopropyl-4-thiazolyl) methyl)amino)carbonyl)valinyl)amino)-2-(N-((5-thiazolyl) methoxycarbonyl)amino)-1,6-diphenyl-3-hydroxyhexane
• NSC-760369
• RITONAVIR [WHO-DD]
• N-[(2S,4S,5S)-4-hydroxy-1,6-diphenyl-5-{[(1,3-thiazol-5-ylmethoxy)carbonyl]amino}hexan-2-yl]-N(2)-(methyl{[2-(propan-2-yl)-1,3-thiazol-4-yl]methyl}carbamoyl)-L-valinamide
• CHEMBL163
• NCDNCNXCDXHOMX-XGKFQTDJSA-N
• HMS2235O10
• Ritonavir [USAN]
• Pharmakon1600-01502391
• Tox21_112969
• C07240
• RITONAVIR [VANDF]
• CAS-155213-67-5
• (2S,3S,5S)-5-(N-(N-((N-Methyl-N-((2-isopropyl-4-thiazolyl)methyl)amino)carbonyl)valinyl)amino)-2-(N-((5-thiazolyl)methoxycarbonyl)amino)-1.6-diphenyl-3-hydroxyhexane
• BR164353
• 3tne
• Tox21_113431
• NCGC00159462-07
• NSC-693184
• (1,3-thiazol-5-yl)methyl N-[(2S,3S,5S)-3-hydroxy-5-[(2S)-3-methyl-2-{[methyl({[2-(propan-2-yl)-1,3-thiazol-4-yl]methyl})carbamoyl]amino}butanamido]-1,6-diphenylhexan-2-yl]carbamate
• CS-0432
• Ritovir
• Ritonavir 100 microg/mL in Acetonitrile
• RITONAVIRUM [WHO-IP LATIN]
• NCGC00159462-20
• D00427
• Norvir (TM)
• MLS006011764
• 2,4,7,12-Tetraazatridecan-13-oic acid, 10-hydroxy-2-methyl-5-(1-methylethyl)-1-(2-(1-methylethyl)-4-thiazolyl)-3,6-dioxo-8,11-bis(phenylmethyl)-, 5-thiazolylmethyl ester, (5S-(5R*,8R*,10R*,11R*))-
• DTXCID8028553
• RITONAVIR [JAN]
• (2S,3S,5S)-5-(N-(N-((N-Methyl-N-((2-isopropyl-4-thiazolyl) methyl)amino)carbonyl)valinyl)amino)-2-(N-((5-thiazolyl)methoxycarbonyl)amino)-1,6-diphenyl-3-hydroxyhexane
• 2,4,7,12-Tetraazatridecan-13-oic acid, 10-hydroxy-2-methyl-5-(1-methylethyl)-1-[2-(1-methylethyl)-4-thiazolyl]-3,6-dioxo-8,11-bis(phenylmethyl)-, 5-thiazolylmethyl ester, [5S-(5R*,8R*,10R*,11R*)]-
• UNII-O3J8G9O825
• RITONAVIR [USP MONOGRAPH]
• 155213-67-5
• thiazol-5-ylmethyl ((2S,3S,5S)-3-hydroxy-5-((S)-2-(3-((2-isopropylthiazol-4-yl)methyl)-3-methylureido)-3-methylbutanamido)-1,6-diphenylhexan-2-yl)carbamate
• RITONAVIR [USP-RS]
• MFCD00927142
• NCGC00159462-03
• 1hxw
• (2S, 3S, 5S)-5-(N-(N-((N-Methyl-N-((2-isopropyl-4-thiazolyl)methyl)amino)carbonyl)valinvl)amino)-2-(N-((5-thiazolyl)methoxycarbonyl)amino)-1,6-diphenyl-3-hydroxyhexane
• 5-Thiazolylmethyl [(alphaS)-alpha-[(1S,3S)-1-hydroxy-3-[(2S)-2-[3-[(2-isopropyl-4-thiazolyl)methyl]-3-methylureido]-3-methylbutyramido]-4-phenylbutyl]phenethyl]carbamate
• NSC 760369
• HB6070
• Empetus
• BDBM50088504
• GTPL8804
• N1-((1S,3S,4S)-1-benzyl-3-hydroxy-5-phenyl-4-{[(1,3-thiazol-5-ylmethoxy)carbonyl]amino}pentyl)-N2-{[[(2-isopropyl-1,3-thiazol-4-yl)methyl](methyl)amino]carbonyl}-L-valinamide
• RITONAVIR [MI]
• MLS000759541-02
• Ritonavir, >=98% (HPLC)
• 3prs
• AB00639991_10
• NSC760369
• AB00639991-08
• BRD-K51485625-001-07-6
• BRD-K51485625-001-08-4
• STK634209
• RTV, r
• GLXC-02733
• XIANNUOXIN COMPONENT RITONAVIR

• MDL： MFCD00927142
• Inchi： 1S/C37H48N6O5S2/c1-24(2)33(42-36(46)43(5)20-29-22-49-35(40-29)25(3)4)34(45)39-28(16-26-12-8-6-9-13-26)18-32(44)31(17-27-14-10-7-11-15-27)41-37(47)48-21-30-19-38-23-50-30/h6-15,19,22-25,28,31-33,44H,16-18,20-21H2,1-5H3,(H,39,45)(H,41,47)(H,42,46)/t28-,31-,32-,33-/m0/s1
• InChI Key： NCDNCNXCDXHOMX-XGKFQTDJSA-N
• SMILES： S1C=C(CN(C)C(N[C@H](C(N[C@@H](CC2C=CC=CC=2)C[C@@H]([C@H](CC2C=CC=CC=2)NC(=O)OCC2=CN=CS2)O)=O)C(C)C)=O)N=C1C(C)C

Computed Properties

• Exact Mass: 720.31300
• Monoisotopic Mass: 720.31276100 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 50
• Rotatable Bond Count: 18
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 202
• Molecular Weight: 720.9
• Surface Charge: 0
• Tautomer Count: 16
• XLogP3: 6

Experimental Properties

• Color/Form: Powder
• Density: 1.239
• Melting Point: 126-132°C
• Boiling Point: 947°C at 760 mmHg
• Flash Point: 2℃
• Refractive Index: 1.599
• Solubility: DMSO: soluble10mg/mL (clear solution, warmed)
• PSA: 202.26000
• LogP: 7.07790
• Vapor Pressure: 1.1X10-27 mm Hg @ 25 °C /Estimated/
• Merck: 14,8238
• Specific Rotation: +7 ~ +10°(c=2, MeOH)
• Color/Form: 1.0 mg/mL in acetonitrile
• Solubility: Not determined

Ritonavir Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312 + H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S37/39
• RTECS：XA5310000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ritonavir

Introduction to Ritonavir (CAS No. 155213-67-5) in Modern Pharmaceutical Research

Ritonavir, chemically designated as (S)-N-[3-(hydroxymethyl)-2-oxopropyl]-1-hydroxy-4-phenylbutanamide, is a well-documented compound with the CAS number 155213-67-5. This molecule has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. Ritonavir is primarily recognized for its role as a protease inhibitor, which has made it a cornerstone in the treatment of HIV/AIDS. The compound's molecular structure, characterized by a chiral center and specific amide linkage, contributes to its potent inhibitory effects on viral replication.

Recent advancements in medicinal chemistry have highlighted the importance of ritonavir in combination therapies. Its ability to inhibit the protease enzyme HIV-1 protease has been pivotal in the development of highly active antiretroviral therapy (HAART). The mechanism of action involves the binding of ritonavir to the active site of the protease, thereby preventing the cleavage of polyproteins into functional viral proteins. This inhibition is crucial for reducing viral load and improving patient outcomes.

The pharmacokinetic profile of ritonavir has been extensively studied, revealing both its benefits and challenges. Ritonavir is known for its high oral bioavailability and relatively long half-life, which allows for once-daily dosing in some formulations. However, its significant metabolism by cytochrome P450 enzymes, particularly CYP3A4 and CYP2C9, necessitates careful dosing adjustments when used in combination with other drugs that affect these pathways. This metabolic interaction has led to the development of ritonavir-boosted drug regimens, where a low dose of ritonavir is added to other antiretroviral medications to enhance their absorption and efficacy.

Recent clinical trials have explored the potential of ritonavir beyond HIV treatment. Studies have indicated that ritonavir may have therapeutic benefits in other areas, such as cancer and inflammation-related diseases. Its ability to modulate immune responses and interfere with viral replication suggests a broader application scope. For instance, research has shown that ritonavir can inhibit certain kinases involved in cancer cell proliferation, making it a candidate for combination cancer therapies.

The development of ritonavir-based formulations has also seen significant progress. Novel drug delivery systems, such as nanocarriers and lipid-based matrices, have been investigated to improve the bioavailability and reduce side effects associated with ritonavir. These advancements aim to enhance patient compliance and therapeutic outcomes. Additionally, the synthesis of ritonavir analogs has been a focus area for researchers seeking to develop more potent and selective inhibitors with improved pharmacokinetic profiles.

The role of ritonavir in drug-drug interactions cannot be overstated. Its potent inhibition of CYP3A4 has led to numerous clinically relevant interactions when co-administered with other medications metabolized by this enzyme. This has necessitated rigorous dosing guidelines and monitoring protocols to ensure safe and effective therapy. Healthcare providers must carefully evaluate potential interactions before prescribing ritonavir-containing regimens.

Future research directions for ritonavir include exploring its potential in treating emerging viral infections and developing new strategies to overcome resistance mechanisms. The ongoing study of ritonavir's mechanism of action continues to uncover novel targets for therapeutic intervention. Furthermore, the integration of computational methods and artificial intelligence in drug design is expected to accelerate the discovery of new derivatives with enhanced efficacy and safety profiles.

In conclusion, ritonavir (CAS No. 155213-67-5) remains a vital compound in modern pharmaceutical research due to its significant role in HIV treatment and potential applications in other therapeutic areas. Its unique chemical properties, combined with ongoing advancements in drug delivery systems and combination therapies, position it as a cornerstone in antiviral and anticancer research. As our understanding of its pharmacology expands, so does its potential to contribute to global health initiatives.